1-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine dihydrochloride

• IUPAC Name: 1-methyl-5,6-dihydro-4H-pyrrolo[3,4-c]pyrazol-3-amine;dihydrochloride
• InChI: InChI=1S/C6H10N4.2ClH/c1-10-5-3-8-2-4(5)6(7)9-10;;/h8H,2-3H2,1H3,(H2,7,9);2*1H
• InChI Key: IPIPMJIATLWITF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CNC2)C(=N1)N.Cl.Cl
• Molecular Formula: C6H12Cl2N4
• Molecular Weight: 211.09 g/mol
• CAS No.: 1909324-73-7

Description

1-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine dihydrochloride is a useful research compound. Its molecular formula is C6H12Cl2N4 and its molecular weight is 211.09. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Structural Analysis

• The compound 1-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-3-amine dihydrochloride is involved in various chemical reactions. For example, it reacts with Appel salt to produce N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-1H-pyrazol-5-amines and 6H-pyrazolo[3,4-c]isothiazole-3-carbonitriles, among other products. The product ratio can be modified by adjusting the pH of the reaction medium. Acidic conditions favor the formation of dithiazolylidenes, while basic conditions favor the formation of pyrazolo[3,4-c]isothiazoles. Thermolysis of these compounds yields 1H-pyrazolo[3,4-d]thiazole-5-carbonitriles. This reaction has been supported by single crystal X-ray crystallography, which helps in the structural analysis of these compounds (Koyioni et al., 2014).

Synthesis of Heterocycles

• This compound is used in synthesizing various heterocyclic compounds. For instance, reactions with certain reagents lead to the formation of pyrazolo-fused compounds like pyrazolo[1,5-a]pyrimidines, which have been structurally analyzed using X-ray crystallography (Denislamova et al., 2011). Such compounds are of interest due to their potential in various applications, including medicinal chemistry.

Catalytic and Domino Reactions

• This chemical is also significant in catalytic and domino reactions. For example, it has been used in l-proline-catalyzed three-component domino reactions to synthesize novel N,3-dimethyl-5-nitro-1-aryl-1H-pyrazolo[3,4-b]pyridin-6-amines (Gunasekaran et al., 2014). Such reactions are significant in the development of novel compounds for research and industrial applications.

Coordination Chemistry and Luminescence

• The compound plays a role in the coordination chemistry of certain elements. For example, it's involved in the synthesis of new sulfur-bearing ligands that coordinate with metals like Cu(I) and Zn(II). The properties of these ligands, including their ability to exhibit luminescence, have been studied (Urdaneta et al., 2015).

Pharmaceutical Research

• In pharmaceutical research, various derivatives of this compound have been synthesized and characterized for their potential as antitumor, antifungal, and antibacterial agents. The structures of these compounds have been elucidated using techniques such as X-ray crystallography, and their biological activities have been evaluated (Titi et al., 2020).